Cas no 1351608-56-4 (1-benzyl-3-(2-hydroxy-3-phenylpropyl)urea)

• Product Name: 1-benzyl-3-(2-hydroxy-3-phenylpropyl)urea
• CAS No: 1351608-56-4
• MF: C₁₇H₂₀N₂O₂
• MW: 284.352904319763
• CID: 5969531
• PubChem ID: 56765317
• Update Time: 2025-06-22

1-benzyl-3-(2-hydroxy-3-phenylpropyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-(2-hydroxy-3-phenylpropyl)urea
• F6200-1445
• AKOS024537932
• VU0536358-1
• 1351608-56-4

• Inchi： 1S/C17H20N2O2/c20-16(11-14-7-3-1-4-8-14)13-19-17(21)18-12-15-9-5-2-6-10-15/h1-10,16,20H,11-13H2,(H2,18,19,21)
• InChI Key： XLNQQIXLRYLUFI-UHFFFAOYSA-N
• SMILES： OC(CNC(NCC1C=CC=CC=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 284.152477885g/mol
• Monoisotopic Mass: 284.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.4Ų

Additional information on 1-benzyl-3-(2-hydroxy-3-phenylpropyl)urea

Introduction to 1-Benzyl-3-(2-Hydroxy-3-Phenylpropyl)Urea (CAS No. 1351608-56-4)

1-Benzyl-3-(2-hydroxy-3-phenylpropyl)urea (CAS No. 1351608-56-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound is characterized by its urea moiety, benzyl group, and a hydroxyphenylpropyl substituent, which collectively contribute to its diverse pharmacological properties.

The urea functional group is a key component of many biologically active molecules, including drugs and natural products. In the case of 1-benzyl-3-(2-hydroxy-3-phenylpropyl)urea, the urea moiety plays a crucial role in modulating its interactions with biological targets. The benzyl group, on the other hand, adds aromaticity and hydrophobicity, which can influence the compound's solubility and membrane permeability. The 2-hydroxy-3-phenylpropyl substituent introduces a hydroxyl group and an additional phenyl ring, enhancing the compound's ability to form hydrogen bonds and π-stacking interactions with target proteins.

Recent studies have explored the potential applications of 1-benzyl-3-(2-hydroxy-3-phenylpropyl)urea in various therapeutic areas. One notable area of research is its use as a potential inhibitor of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is implicated in numerous diseases, including cancer, neurodegenerative disorders, and infectious diseases. 1-Benzyl-3-(2-hydroxy-3-phenylpropyl)urea has shown promise in disrupting specific PPIs, thereby offering a novel approach to drug discovery.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity of 1-benzyl-3-(2-hydroxy-3-phenylpropyl)urea to a specific protein target involved in cancer cell proliferation. The results demonstrated that the compound effectively inhibited the target protein's activity, leading to reduced cell growth and increased apoptosis in cancer cells. This finding highlights the potential of 1-benzyl-3-(2-hydroxy-3-phenylpropyl)urea as a lead compound for developing anti-cancer therapies.

Another area of interest is the compound's potential as an anti-inflammatory agent. Inflammation is a complex biological response to injury or infection and is characterized by redness, swelling, pain, and heat. Chronic inflammation is associated with various diseases, including arthritis, cardiovascular disease, and diabetes. Preliminary studies have shown that 1-benzyl-3-(2-hydroxy-3-phenylpropyl)urea exhibits anti-inflammatory properties by modulating key signaling pathways involved in the inflammatory response. Specifically, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The structural versatility of 1-benzyl-3-(2-hydroxy-3-phenylpropyl)urea also makes it an attractive candidate for structure-based drug design. Computational methods such as molecular docking and molecular dynamics simulations have been employed to predict the binding modes of this compound with various biological targets. These studies have provided valuable insights into the molecular mechanisms underlying its biological activities and have guided the rational design of more potent and selective analogs.

In addition to its therapeutic potential, 1-benzyl-3-(2-hydroxy-3-phenylpropyl)urea has been studied for its use as a chemical probe in basic research. Chemical probes are small molecules that can be used to interrogate biological systems and provide mechanistic insights into cellular processes. By selectively modulating specific protein functions or pathways, chemical probes can help identify new therapeutic targets and validate existing ones. 1-Benzyl-3-(2-hydroxy-3-phenylpropyl)urea has been used as a probe to study protein-protein interactions and signaling pathways in both cell-based assays and animal models.

The synthesis of 1-benzyl-3-(2-hydroxy-3-phenylpropyl)urea has been well-documented in the literature. Several synthetic routes have been developed to produce this compound efficiently and in high purity. One common approach involves the reaction of 2-aminoethanol with benzoyl chloride to form an intermediate amide, followed by coupling with phenacyl bromide to introduce the phenethyl substituent. The final step involves reaction with benzoyl isocyanate to form the urea linkage.

Despite its promising properties, further research is needed to fully understand the pharmacokinetic and pharmacodynamic profiles of 1-benzyl-3-(2-hydroxy-3-phenylpropyl)urea. Preclinical studies are ongoing to evaluate its safety, efficacy, and bioavailability in various animal models. These studies will provide essential data for advancing this compound into clinical trials.

In conclusion, 1-Benzyl-3-(2-hydroxy-3-phenylproplyl)urea (CAS No. 1351608-56-4) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features endow it with potent biological activities that make it a valuable candidate for drug discovery efforts targeting protein-protein interactions, inflammation, and other disease-relevant processes. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.